Cas no 3761-92-0 (Hexylmagnesium Bromide, 0.8 M solution in THF)

Hexylmagnesium Bromide, 0.8 M solution in THF Properties

Names and Identifiers

• Magnesium, bromohexyl-
• Hexylmagnesium Bromide
• HEXYLMAGNESIUM BROMIDE 0.8M THF
• HEXYLMAGNESIUM BROMIDE SOL. 2.0 M IN DIETHYL ETHER
• Hexylmagnesium bromide, 2.0 M in diethyl ether, SpcSeal
• Hexylmagnesiumbromide,1.0MsolutioninTHF,inresealablebottle
• magnesium,hexane,bromide
• 0.8 M in THF, MkSeal
• 2.0 M in diethyl ether,Mkseal
• 1-Hexylmagnesium bromide
• Bromohexylmagnesium
• n-hexylmagnesium bromide
• Hexylmagnesium bromide, 0.8M solution in THF, AcroSeal(R)
• n-HexMgBr
• hexyl magnesium bromide
• n-hexyl magnesium bromide
• Hexylmagnesium bromide solution
• SFXUWNMDTWQSHE-UHFFFAOYSA-M
• OR320007
• OR320006
• Hexylmagnesium bromide solution, 2.0 M in diethyl ether
• Hexylmagnesium Bromide (20% in Tetrahydrofuran, ca. 1mol/L)
• Hexylmagnesium bromide, 1.0 M in 2-MeTHF
• MFCD00000046
• J-802223
• Hexylmagnesium bromide, 1.0 M in THF
• AKOS015903399
• SCHEMBL153016
• magnesium;hexane;bromide
• DTXSID70884011
• 3761-92-0
• Hexylmagnesium bromide 1M in THF
• Hexylmagnesium bromide 2M in diethyl ether
• +Expand

• MDL： MFCD00000046
• InChIKey： LZFCBBSYZJPPIV-UHFFFAOYSA-M
• Inchi： 1S/C6H13.BrH.Mg/c1-3-5-6-4-2;;/h1,3-6H2,2H3;1H;/q-1;;+2/p-1
• SMILES： [Br-].[Mg+2].C([H])([H])(C([H])([H])[C-]([H])[H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 188.00500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 188.005
• Heavy Atom Count: 8
• Complexity: 24.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.37990
• PSA: 0.00000
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: -40 °C
• Color/Form: No data available
• Sensitiveness: Sensitive to humidity and air
• Density: 0.97 g/mL at 20 °C

Hexylmagnesium Bromide, 0.8 M solution in THF Security Information

• Symbol: GHS02 GHS05 GHS07 GHS08
• WGK Germany：1
• Safety Term：4.2
• Safety Instruction： S16-S26-S36/37/39-S43-S45-S7/8
• Packing Group：I
• Packing Group：I
• Risk Phrases：R12
• Hazard Level：4.2
• Dangerous goods sign： F+ C
• Hazardous Material transportation number：UN 2924 3/PG 1
• Hazard Statement： H225-H302-H314-H335-H371-H372
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P308+P311-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：Storage temperature 2-8 ℃
• PackingGroup：II
• Risk Phrases： R11;R14;R19;R22;R34;R67
• Signal Word：Danger
• HazardClass：4.2
• FLUKA BRAND F CODES：1-3-10

Hexylmagnesium Bromide, 0.8 M solution in THF Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents